
Early Investigations into the Antiseptic
Properties of Amylmetacresol: A Technical

Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amylmetacresol

Cat. No.: B1666032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research establishing the

antiseptic characteristics of Amylmetacresol (AMC). The document focuses on early

twentieth-century studies that first quantified its bactericidal efficacy and established its profile

as a potent antiseptic agent. Methodologies from this era of antimicrobial research are detailed

to provide a comprehensive understanding of the original experimental basis for the use of

AMC in antiseptic preparations.

Quantitative Assessment of Bactericidal Efficacy
Early research into the antiseptic potential of Amylmetacresol (then referred to as amyl-meta-

cresol) centered on comparative analyses against established biocidal agents, most notably

phenol. The primary quantitative metric used in these initial studies was the Rideal-Walker

coefficient, a standardized measure of disinfectant potency relative to phenol.

A seminal 1931 study by C.E. Coulthard systematically evaluated the bactericidal activity of

AMC against a range of pathogenic microorganisms. The findings from these experiments are

summarized below, offering a quantitative snapshot of its efficacy as understood in the nascent

stages of its development.
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Test
Organism

Method Vehicle
Temperatur
e (°C)

Rideal-
Walker
Coefficient

Reference

Bacillus

typhosus

(N.C.T.C.

786)

Rideal-

Walker
Water 17-18 250 [1]

Bacillus

typhosus

(N.C.T.C.

786)

Rideal-

Walker
10% Serum 17-18 180 [1]

Bacillus

typhosus

(N.C.T.C.

786)

Rideal-

Walker

5% Hard

Soap
17-18 100 [1]

Staphylococc

us aureus
Not Specified Water 37 >142 [1]

Streptococcu

s pyogenes
Not Specified 10% Serum 37 ~285 [1]

Corynebacter

ium

diphtheriae

Not Specified 10% Serum 37 ~200 [1]

Mycobacteriu

m

tuberculosis

Not Specified Water 37 300 [1]

Table 1: Summary of Early Quantitative Data on the Bactericidal Efficacy of Amylmetacresol

Experimental Protocols
The methodologies employed in the early evaluations of Amylmetacresol reflect the standard

practices of disinfectant testing in the 1930s. The protocols were designed to ensure a

standardized comparison against phenol, the benchmark antiseptic of the era.
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The Rideal-Walker Test for Phenol Coefficient
Determination
The Rideal-Walker test was the cornerstone of early quantitative antiseptic testing. The

protocol, as described by Coulthard (1931), was meticulously followed to determine the phenol

coefficient of AMC.

Objective: To determine the dilution of Amylmetacresol that sterilizes a microbial suspension

in a given time, relative to the dilution of phenol required to achieve the same outcome.

Methodology:

Preparation of Reagents:

A 5% stock solution of Amylmetacresol was prepared in 50% saponified cresol (lysol).

Working dilutions of AMC and phenol were made in distilled water.

Microbial Culture: A 24-hour broth culture of Bacillus typhosus (now Salmonella enterica

serovar Typhi) was used as the test organism.

Inoculation and Exposure:

5 ml of each disinfectant dilution was dispensed into sterile test tubes.

0.2 ml of the bacterial culture was added to each dilution.

The mixtures were maintained at a constant temperature of 17-18°C.

Subculture and Observation:

At intervals of 2.5, 5, 7.5, and 10 minutes, a standardized loopful of the mixture was

transferred to a fresh tube of nutrient broth.

These subcultures were incubated at 37°C for 48 hours.

The presence or absence of turbidity (growth) was recorded.
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Calculation of Coefficient: The Rideal-Walker coefficient was calculated by dividing the

dilution of AMC that showed no growth after 7.5 minutes but growth at 5 minutes by the

corresponding dilution of phenol.

The workflow for this pivotal experiment is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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